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Compound of Interest

Compound Name: 1-Acetyl-2-imidazolidinone

Cat. No.: B193065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety data for handling 1-
Acetyl-2-imidazolidinone. The information is compiled from various safety data sheets and

scientific literature to ensure a thorough understanding of its properties and potential hazards.

This guide is intended to support risk assessments and the implementation of safe laboratory

practices.

Chemical and Physical Properties
1-Acetyl-2-imidazolidinone is a white to off-white crystalline solid.[1] A summary of its key

physical and chemical properties is presented in Table 1 for easy reference.
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Property Value Reference

CAS Number 5391-39-9 [1]

Molecular Formula C5H8N2O2 [1]

Molecular Weight 128.13 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 173-175 °C [2]

Solubility
Soluble in water and organic

solvents.
[1]

Density 1.237 g/cm³ [2]

pKa (Predicted) 12.11 ± 0.20 [1]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-Acetyl-2-imidazolidinone is classified as a hazardous substance. The primary

hazards identified are skin and eye irritation.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

A significant concern associated with 1-Acetyl-2-imidazolidinone is its identification as a

genotoxic impurity in the muscle relaxant drug, Tizanidine hydrochloride.[3] While specific

quantitative genotoxicity data for the pure substance is not readily available in the public

domain, its classification as a genotoxic impurity necessitates stringent control and handling

procedures.

Toxicological Data Summary
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Detailed toxicological studies on 1-Acetyl-2-imidazolidinone are not widely published.

However, based on its GHS classification and its status as a genotoxic impurity, the following

toxicological endpoints are of concern.

Toxicological Endpoint Summary of Findings

Acute Oral Toxicity Data not available.

Dermal Toxicity Data not available.

Inhalation Toxicity Data not available.

Skin Corrosion/Irritation
Classified as a skin irritant (Category 2). Causes

skin irritation.

Serious Eye Damage/Irritation
Classified as a serious eye irritant (Category

2A). Causes serious eye irritation.

Respiratory or Skin Sensitization Data not available.

Germ Cell Mutagenicity

Identified as a genotoxic impurity.[3] Specific

mutagenicity data (e.g., Ames test results) are

not publicly available.

Carcinogenicity Data not available.

Reproductive Toxicity Data not available.

Specific Target Organ Toxicity (Single Exposure) Data not available.

Specific Target Organ Toxicity (Repeated

Exposure)
Data not available.

Aspiration Hazard Not applicable based on its physical state.

Experimental Protocols for Key Safety Assessments
While specific experimental results for 1-Acetyl-2-imidazolidinone are limited, this section

outlines the standard methodologies for key toxicological assays relevant to its identified

hazards. These protocols are based on internationally recognized guidelines, such as those

from the Organisation for Economic Co-operation and Development (OECD).
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (Based on OECD TG 439)
This test method provides a framework for assessing the skin irritation potential of a substance.

Test System: A commercially available, reconstituted human epidermis model that mimics

the biochemical and physiological properties of the upper parts of the human skin.

Procedure:

A small amount of the test substance (1-Acetyl-2-imidazolidinone) is applied topically to

the skin tissue surface.

The substance is left in contact with the tissue for a defined period (e.g., 60 minutes).

Following exposure, the tissue is thoroughly rinsed to remove the test substance.

The tissue is then incubated for a post-exposure period (e.g., 42 hours).

Endpoint Measurement: Cell viability is determined by the enzymatic conversion of a vital

dye (e.g., MTT) into a colored product, which is measured spectrophotometrically.

Interpretation: A reduction in cell viability below a certain threshold (typically 50%) compared

to a negative control indicates that the substance is an irritant.

In Vitro Eye Irritation: Bovine Corneal Opacity and
Permeability (BCOP) Test (Based on OECD TG 437)
This assay is used to identify substances that can cause serious eye damage.

Test System: Freshly isolated bovine corneas obtained from abattoirs.

Procedure:

The test substance is applied to the epithelial surface of the cornea.

The cornea is incubated for a specified period (e.g., 10 minutes).
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The substance is then rinsed from the cornea.

Endpoint Measurement:

Opacity: The cloudiness of the cornea is measured using an opacitometer.

Permeability: The passage of a fluorescent dye (sodium fluorescein) through the cornea is

measured with a spectrophotometer.

Interpretation: An in vitro irritancy score is calculated based on the opacity and permeability

values. Scores exceeding a certain threshold classify the substance as a severe eye irritant.

Bacterial Reverse Mutation Test (Ames Test) (Based on
OECD TG 471)
This test is used to evaluate the mutagenic potential of a substance by assessing its ability to

induce reverse mutations in several strains of Salmonella typhimurium and Escherichia coli.

Test System: Multiple strains of bacteria that are auxotrophic for a specific amino acid (e.g.,

histidine for S. typhimurium).

Procedure:

The bacterial strains are exposed to various concentrations of 1-Acetyl-2-
imidazolidinone, both with and without an external metabolic activation system (S9 mix

from rat liver).

The bacteria are then plated on a minimal agar medium that lacks the specific amino acid.

Endpoint Measurement: The number of revertant colonies (colonies that have regained the

ability to synthesize the amino acid) is counted after a suitable incubation period.

Interpretation: A significant, dose-dependent increase in the number of revertant colonies

compared to the negative control indicates that the substance is mutagenic.

Safe Handling and Emergency Procedures
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Given the hazardous nature of 1-Acetyl-2-imidazolidinone, strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and closed-toe

shoes.

Respiratory Protection: In case of insufficient ventilation or when handling large quantities,

use a NIOSH-approved respirator with an appropriate cartridge.

Handling and Storage
Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

First-Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated

clothing. Seek medical attention if irritation persists.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.
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Spills and Disposal
Spills: Wear appropriate PPE. For small spills, carefully sweep up the solid material, avoiding

dust generation, and place it in a sealed container for disposal. For large spills, cordon off

the area and follow emergency procedures.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the substance to enter drains or waterways.

Visualized Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 1-Acetyl-2-
imidazolidinone, from initial risk assessment to final disposal.
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Caption: Logical workflow for the safe handling of 1-Acetyl-2-imidazolidinone.

This guide provides a comprehensive overview of the health and safety data for 1-Acetyl-2-
imidazolidinone. Researchers, scientists, and drug development professionals should use this
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information to conduct thorough risk assessments and implement appropriate safety measures

to minimize exposure and ensure a safe working environment. Due to its classification as a

genotoxic impurity, extreme caution is advised when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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